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Compound of Interest

Compound Name: ARRY-371797

Cat. No.: B2913283 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of investigational compounds like ARRY-371797 is a critical component of

laboratory operations. This document provides a comprehensive, step-by-step guide to the

proper disposal procedures for ARRY-371797, a selective p38 mitogen-activated protein kinase

(MAPK) inhibitor. Adherence to these protocols is essential for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Understanding ARRY-371797: Chemical Profile
ARRY-371797 is an investigational small molecule that has been studied for its potential

therapeutic effects.[1] As a p38 MAPK inhibitor, it belongs to a class of compounds that target

specific signaling pathways in cells. Chemically, it is classified within the indazole and

ethylenediamine families of compounds. While specific hazard classifications for ARRY-371797
are not publicly available, it is prudent to handle it with the care afforded to all investigational

new drugs, assuming it may have unknown toxicological properties.

Core Disposal Principles
The primary principle for the disposal of any laboratory chemical is to adhere to local, state,

and federal regulations. In the absence of a specific Safety Data Sheet (SDS) for ARRY-
371797, a conservative approach based on the disposal guidelines for similar chemical

compounds is recommended.

Key considerations for disposal include:
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Waste Minimization: The most effective disposal strategy begins with minimizing waste

generation. This can be achieved through careful planning of experiments to use only the

necessary amount of the compound.

Segregation: Do not mix ARRY-371797 waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Labeling: All waste containers must be clearly and accurately labeled with the full chemical

name ("ARRY-371797") and any known hazard information.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, lab coat, and chemical-resistant gloves, when handling ARRY-371797 and its

waste.

Quantitative Data Summary
For ease of reference, the following table summarizes key information related to ARRY-
371797.

Parameter Value Source

Chemical Class
p38 MAPK inhibitor, Indazole,

Ethylenediamine
[2][3]

Molecular Formula Not publicly available N/A

Form
Solid (as supplied for clinical

trials)

Inferred from clinical trial

literature

Primary Hazard
Investigational compound with

unknown long-term toxicity

General knowledge of new

chemical entities

Recommended Storage

Controlled room temperature,

protected from light and

moisture

General best practice for small

molecules
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The following protocols provide a detailed methodology for the disposal of ARRY-371797 in a

laboratory setting.

Step 1: Waste Identification and Segregation
Properly identify all waste streams containing ARRY-371797. This includes:

Solid Waste:

Unused or expired pure compound.

Contaminated labware (e.g., weigh boats, pipette tips, centrifuge tubes).

Contaminated PPE (e.g., gloves, disposable lab coats).

Liquid Waste:

Solutions containing ARRY-371797 (e.g., from in vitro assays, stock solutions).

Solvent rinses of contaminated glassware.

Segregate these waste streams into dedicated, clearly labeled containers. Do not mix with non-

hazardous waste.

Step 2: Solid Waste Disposal
Container Selection: Use a designated, leak-proof, and puncture-resistant solid waste

container with a secure lid. The container should be compatible with the waste and clearly

labeled "ARRY-371797 Solid Waste" and any other institutional-required hazard warnings.

Collection: Place all solid waste contaminated with ARRY-371797 into the designated

container.

Storage: Store the sealed waste container in a designated, secure area away from general

laboratory traffic until it is collected by your institution's EHS department.

Step 3: Liquid Waste Disposal

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b2913283?utm_src=pdf-body
https://www.benchchem.com/product/b2913283?utm_src=pdf-body
https://www.benchchem.com/product/b2913283?utm_src=pdf-body
https://www.benchchem.com/product/b2913283?utm_src=pdf-body
https://www.benchchem.com/product/b2913283?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2913283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Container Selection: Use a designated, leak-proof, and chemically resistant liquid waste

container (e.g., a high-density polyethylene carboy). The container must have a secure,

sealing cap.

Labeling: Clearly label the container "ARRY-371797 Liquid Waste" and list all solvent

components and their approximate concentrations.

Collection: Carefully pour all liquid waste containing ARRY-371797 into the designated

container. Use a funnel to prevent spills.

Rinsate: Rinse any glassware that contained ARRY-371797 with a small amount of an

appropriate solvent and add the rinsate to the liquid waste container.

Storage: Store the sealed liquid waste container in secondary containment in a well-

ventilated, designated area until collection by your institution's EHS department.

Experimental Workflow and Signaling Pathway
Diagrams
To provide further clarity, the following diagrams illustrate the logical workflow for ARRY-371797
disposal and its targeted signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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